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Compound of Interest

Compound Name: Selfotel

Cat. No.: B15620721

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical use of Selfotel
(CGS-19755), a competitive N-methyl-D-aspartate (NMDA) receptor antagonist, in rat models
of cerebral ischemia. The information compiled from various studies aims to guide researchers
in designing and conducting experiments to evaluate the neuroprotective potential of Selfotel.
Despite promising preclinical results, it is crucial to note that Selfotel failed to demonstrate
efficacy in human clinical trials for acute ischemic stroke and was associated with a trend
towards increased mortality[1][2][3].

Mechanism of Action

Selfotel exerts its neuroprotective effects by competitively inhibiting the binding of the
excitatory neurotransmitter glutamate to the NMDA receptor[1]. This action is critical in the
context of cerebral ischemia, where excessive glutamate release triggers a cascade of
excitotoxic events leading to neuronal death. By blocking the NMDA receptor, Selfotel
mitigates this excitotoxic cascade, which includes preventing excessive calcium influx into
neurons, a key step in ischemic cell death[4].

Signaling Pathway

The following diagram illustrates the proposed mechanism of action of Selfotel in mitigating
ischemic neuronal damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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